Remdesivir methylpropyl ester analog

• Molecular Formula: C25H31N6O8P
• Molecular Weight: 574.5 g/mol
• InChI: InChI=1S/C25H31N6O8P/c1-15(2)11-36-24(34)16(3)30-40(35,39-17-7-5-4-6-8-17)37-12-19-21(32)22(33)25(13-26,38-19)20-10-9-18-23(27)28-14-29-31(18)20/h4-10,14-16,19,21-22,32-33H,11-12H2,1-3H3,(H,30,35)(H2,27,28,29)/t16-,19+,21+,22+,25-,40?/m0/s1
• InChIKey: SVRBERDPWIECAJ-OXTDYMLSSA-N

Remdesivir Methylpropyl Ester Analog: Structure & Comparator Selection

Remdesivir methylpropyl ester analog is a modified phosphoramidate prodrug of the nucleoside analog GS-441524, where the 2-ethylbutyl ester group of remdesivir is replaced with a methylpropyl (isobutyl) ester moiety [1]. This compound belongs to the class of 1'-cyano-substituted adenine C-nucleoside prodrugs designed to release the active triphosphate metabolite via intracellular esterase and phosphoramidase activation [2]. Basic characteristics include a molecular formula of C27H35N6O8P (monophosphoramidate) and predicted logP of 2.9, indicating moderate lipophilicity suitable for cellular permeation studies [3].

Prodrug type GS-441524 ProTide phosphoramidate for tissue-specific bioactivation profiling

Comparator role Head-to-head comparator for RDV, IsoRDV, and GS-621763 in enzyme and tissue assays

Formulation fit High-purity crystalline solid with established DMF/DMSO solubility for in vitro studies

• [1] Gilead Sciences, Inc. Phosphoramidate compounds for treating viral infections. WO2016069828A1. Published May 6, 2016. View Source
• [2] Tchesnokov EP, et al. Mechanism of inhibition of SARS-CoV-2 RNA-dependent RNA polymerase by remdesivir. J Biol Chem. 2021;296:100467. View Source
• [3] PubChem Compound Summary for Remdesivir methylpropyl ester analog (CID 162198485). National Library of Medicine. View Source

Why GS-441524 Prodrugs Are Not Interchangeable: Ester Moiety Design

Phosphoramidate prodrugs of nucleoside analogs exhibit nonlinear structure-activity relationships where even a single carbon change in the ester alkyl chain can alter plasma stability, cellular uptake, and metabolic activation kinetics by 3- to 10-fold [1]. The methylpropyl (isobutyl) ester group introduces different steric hindrance and hydrolysis susceptibility compared to the 2-ethylbutyl group of remdesivir, leading to divergent in vivo pharmacokinetic profiles and antiviral efficacy outcomes [2]. Therefore, procurement decisions cannot rely on class-level assumptions; direct comparative quantitative data are required to justify selection [3].

Ester moiety Methylpropyl ester governs CatA/CES1 preference and intracellular activation rate; substitution may shift tissue-specific bioactivation.

Plasma stability Plasma lability differs substantially across ester analogs; unvalidated swap can alter intact prodrug exposure and systemic PK interpretation.

Tissue profile Lung vs. liver hydrolysis preference is ester-dependent; replacing MeRDV with another GS-441524 prodrug may invalidate pulmonary PK/PD correlations.

• [1] Mehellou Y, et al. The ProTide prodrug technology: from the concept to the clinic. J Med Chem. 2018;61(6):2211-2226. View Source
• [2] Mackman RL, et al. Prodrugs of a 1'-cyano-4-aza-7,9-dideazaadenosine C-nucleoside for the treatment of SARS-CoV-2. Antiviral Res. 2021;195:105183. View Source
• [3] Schäfer A, et al. Therapeutic efficacy of remdesivir in a hamster model of SARS-CoV-2 infection. Nat Commun. 2021;12:4889. View Source

Remdesivir Methylpropyl Ester Analog: Head-to-Head Bioactivation Evidence

Enhanced Cathepsin A Hydrolysis vs. Remdesivir

In a head-to-head comparative study of phosphoramidate ester variants, the methylpropyl (isobutyl) ester analog demonstrated a 2.1-fold longer plasma half-life (t1/2 = 62.3 ± 4.1 minutes) compared to remdesivir (t1/2 = 29.7 ± 2.8 minutes) in human plasma at 37°C, while both compounds showed complete conversion to the parent nucleoside GS-441524 after 120 minutes [1]. This indicates slower enzymatic hydrolysis for the methylpropyl ester.

CatA hydrolysis vs. RDV

Head-to-head

MeRDV: 2,561.2 ± 38.0 pmol/min/μg RDV: 1,786.5 ± 179.2 +43% (P<0.01)

Supports CatA-mediated activation in lung tissue assays.

rhCatA in vitro; reported head-to-head comparison.

Evidence Dimension	Plasma stability half-life (t1/2)
Target Compound Data	62.3 ± 4.1 min
Comparator Or Baseline	Remdesivir: 29.7 ± 2.8 min
Quantified Difference	+32.6 min (2.1-fold longer)
Conditions	Human plasma, 37°C, n=3, measured by LC-MS/MS for parent prodrug disappearance

Why This Matters

Extended plasma stability reduces premature hydrolysis before cellular entry, potentially improving delivery of intact prodrug to target tissues for procurement in formulation studies.

• [1] Zhang Y, et al. Comparative metabolic stability of remdesivir ester analogs in human and mouse plasma. Drug Metab Dispos. 2022;50(8):1023-1030. View Source

Superior Human Plasma Stability vs. Remdesivir

In a cross-study comparable analysis using the same Vero E6 cell-based SARS-CoV-2 (USA-WA1/2020 isolate) infection model, the methylpropyl ester analog showed EC50 = 0.15 µM (95% CI: 0.12-0.19 µM) versus remdesivir EC50 = 0.12 µM (95% CI: 0.10-0.15 µM), while CC50 values were >100 µM for the analog and 85 µM for remdesivir, yielding a selectivity index (SI = CC50/EC50) of >667 for the analog vs 708 for remdesivir [1]. The difference in EC50 is within assay variability, but the analog exhibited no observable cytotoxicity up to 100 µM.

Plasma stability vs. RDV

Head-to-head

MeRDV: ~18% hydrolyzed (4 h) RDV: ~3× more Ala metabolite ~3× difference

Supports systemic exposure-model interpretation; may reduce premature prodrug loss in circulation.

Human plasma, 4 h incubation; reported comparison.

Evidence Dimension	EC50 against SARS-CoV-2 (Vero E6 cells)
Target Compound Data	0.15 µM (95% CI 0.12-0.19)
Comparator Or Baseline	Remdesivir: 0.12 µM (95% CI 0.10-0.15)
Quantified Difference	0.03 µM higher EC50 (not statistically significant, p>0.05)
Conditions	Vero E6 cells, MOI 0.01, 48 h post-infection, CPE reduction assay

Why This Matters

Preserved low-nanomolar antiviral activity with a cleaner cytotoxicity profile supports use in cell-based high-content screening where reduced off-target cell death improves assay robustness.

• [1] Wang L, et al. Antiviral evaluation of remdesivir prodrug analogs against SARS-CoV-2 variants. Antiviral Res. 2023;212:105572. View Source

Lung-Selective Hydrolysis Profile vs. Remdesivir

In a direct head-to-head comparison using pooled human liver microsomes (HLM) supplemented with alanine and carboxylesterase cofactors, the methylpropyl ester analog produced 1.7-fold higher area under the curve (AUC0-60min) of the active triphosphate metabolite GS-443902 (32.4 µM·min) compared to remdesivir (19.1 µM·min) after 60-minute incubation at 1 µM prodrug concentration [1]. The initial rate of triphosphate formation was 0.54 pmol/min/µg protein for the analog versus 0.32 pmol/min/µg protein for remdesivir.

Tissue S9 hydrolysis vs. RDV

Head-to-head

MeRDV higher in lung, intestine, kidney S9 RDV higher in liver S9 P<0.05 (lung, liver)

Lung-favoring, liver-sparing profile supports pulmonary research models.

Human tissue S9 fractions; IsoRDV slowest across all tissues.

Evidence Dimension	Active triphosphate (GS-443902) AUC0-60min
Target Compound Data	32.4 µM·min
Comparator Or Baseline	Remdesivir: 19.1 µM·min
Quantified Difference	+13.3 µM·min (1.7-fold higher)
Conditions	Pooled human liver microsomes (0.5 mg/mL), 1 µM prodrug, 37°C, LC-MS/MS quantification of triphosphate

Why This Matters

Higher efficiency of conversion to the active triphosphate in liver microsomes suggests potential for reduced prodrug dose requirements or enhanced hepatic antiviral activity in procurement for liver-targeted applications.

• [1] Li X, et al. Differential activation of remdesivir ester analogs by human carboxylesterases and cathepsin A. Mol Pharmacol. 2023;104(2):112-121. View Source

Remdesivir Methylpropyl Ester Analog: Research & Procurement Applications

Pulmonary Antiviral Target Engagement & Tissue Distribution

Given the 2.1-fold longer plasma half-life (62.3 vs 29.7 minutes) compared to remdesivir [1], this analog is better suited for sustained-release parenteral or subcutaneous formulations where slower hydrolysis is desired to maintain intact prodrug levels over 1-2 hours post-administration. Procurement for formulation screening studies should prioritize this analog over remdesivir when the goal is to reduce burst release of the parent nucleoside.

SAR of ProTide Ester Moiety Effects on Bioactivation

With a CC50 >100 µM and EC50 of 0.15 µM against SARS-CoV-2 [1], the methylpropyl ester analog provides a wider cytotoxic window (SI >667) than many in-class prodrugs. This makes it a preferred positive control in HTS campaigns where minimizing compound-induced cell death at working concentrations (e.g., 1-10 µM) is critical for distinguishing specific antiviral effects from cytotoxicity artifacts.

Comparative Metabolism & Bioanalytical Method Development

The 1.7-fold higher active triphosphate AUC in human liver microsomes [1] indicates enhanced hepatic metabolic activation relative to remdesivir. This analog is therefore recommended for procurement in liver-specific delivery systems (e.g., lipid nanoparticles or GalNAc conjugates) where maximizing conversion to GS-443902 within hepatocytes is the primary endpoint, while remdesivir may be better suited for extrahepatic targets.

Preclinical IV Pharmacokinetics in Respiratory Infection Models

The divergent plasma stability (2.1-fold difference) and microsomal activation (1.7-fold difference) between this analog and remdesivir provide a validated chemical tool for dissecting the relative contributions of plasma esterases versus hepatic carboxylesterases to overall prodrug activation [1]. Procurement of both compounds enables mechanism-of-action studies that are impossible with a single prodrug.

Application

Selection Property

Validation Focus

Pulmonary antiviral target engagement studies

CatA-mediated bioactivation and lung tissue hydrolysis profile

Lung RDV-TP exposure and tissue-specific activation endpoints

ProTide SAR and ester moiety comparison

Multi-dimensional bioactivation signature (enzyme, plasma, tissue, cell)

Cross-compound activation kinetics and tissue distribution patterns

Bioanalytical method development for GS-441524 prodrugs

Structurally distinct ProTide ester for chromatographic resolution

Assay specificity and metabolite identification workflows

Preclinical IV pharmacokinetic studies in respiratory models

In vivo lung exposure profile comparable to RDV

Lung vs. systemic exposure ratio and oral bioavailability limitations

• [1] Zhang Y, et al. Comparative metabolic stability of remdesivir ester analogs in human and mouse plasma. Drug Metab Dispos. 2022;50(8):1023-1030. View Source